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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407 Get Quote

Technical Support Center: Managing Diisobutyl
Ether Hazards
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the flammability and vapor hazards of Diisobutyl ether
(DIBE).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Diisobutyl ether (DIBE)?

A1: Diisobutyl ether is a highly flammable liquid and vapor.[1][2] The main hazards are:

Flammability: It has a low flash point, meaning it can ignite at low temperatures.[3][4] Vapors

are heavier than air and can travel a considerable distance to an ignition source and flash

back.[5][6]

Vapor Inhalation: Inhalation of high concentrations of vapor can have anesthetic effects and

may cause dizziness, drowsiness, headache, and nausea.[5][7]

Peroxide Formation: Like other ethers, DIBE can form explosive peroxides upon prolonged

storage, exposure to air, and light.[8]

Skin and Eye Irritation: It can cause skin and eye irritation upon contact.[8][9]
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Q2: What are the key physical and chemical properties of DIBE I should be aware of?

A2: Understanding the properties of DIBE is crucial for safe handling. Key quantitative data is

summarized in the table below.

Property Value

CAS Number 628-55-7

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol [2]

Appearance Colorless liquid[3][4]

Boiling Point 122 °C[3][4]

Melting Point -100 °C[3][4]

Flash Point 8 °C[3][4]

Density 0.75 g/cm³[3][4]

Vapor Pressure 16.2 mmHg at 25°C[4]

Water Solubility 137.9 mg/L at 25°C[3][4]

Flammable Limits in Air 1.5% - 7.6%[6]

Q3: What personal protective equipment (PPE) should I use when working with DIBE?

A3: Always wear appropriate PPE to minimize exposure. This includes:

Eye Protection: Chemical splash goggles or a face shield.[9][10]

Hand Protection: Neoprene or nitrile rubber gloves.[10]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes.[7]

[10]

Respiratory Protection: If ventilation is inadequate, use a respirator with organic vapor

cartridges.[5][7]
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Q4: How should I properly store Diisobutyl ether?

A4: Proper storage is critical to prevent ignition and peroxide formation.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][11]

Keep away from heat, sparks, open flames, and other ignition sources.[4][11]

Ground and bond containers and receiving equipment to prevent static discharge.[1][11]

Store away from strong oxidizing agents.[3][4]

Protect from direct sunlight and air.[8][12] Consider storing under an inert gas like nitrogen.

[8]

Q5: What should I do in case of a DIBE spill?

A5: In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the area.[10]

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[5]

Containment: For small spills, contain the liquid with an absorbent material (e.g., vermiculite,

dry sand).[9]

Personal Protection: Wear the appropriate PPE, including respiratory protection.[5]

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed container for disposal.[8][9]

Large Spills: For large spills, evacuate the area and contact emergency services.[7][10]

Troubleshooting Guides
Problem: I smell a faint, sweet odor in the lab, but I'm not actively working with DIBE.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b008407?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/D1565
https://www.spectrumchemical.com/media/sds/B1963_AGHS.pdf
https://www.chemos.de/import/data/msds/GB_en/142-96-1-A0002661-GB-en.pdf
https://www.chembk.com/en/chem/Diisobutyl%20ether
https://www.chemos.de/import/data/msds/GB_en/142-96-1-A0002661-GB-en.pdf
https://www.tcichemicals.com/US/en/p/D1565
https://www.chemos.de/import/data/msds/GB_en/142-96-1-A0002661-GB-en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7178232.htm
https://www.chembk.com/en/chem/Diisobutyl%20ether
https://www.sigmaaldrich.com/TW/zh/sds/sial/271454
https://www.fishersci.com/store/msds?partNumber=AC396911000&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/sial/271454
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/DiethylEther.pdf
https://www.spectrumchemical.com/media/sds/B1963_AGHS.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/dibutyl-ether-MSDS.pdf
https://www.spectrumchemical.com/media/sds/B1963_AGHS.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/271454
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/dibutyl-ether-MSDS.pdf
https://faculty.washington.edu/slkeller/safety/diethyl%20ether.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/DiethylEther.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause: There may be a small leak from a storage container or a nearby

experiment. DIBE vapors are heavier than air and can accumulate in low-lying areas.[5]

Solution:

Do not turn on any electrical equipment or create any sparks.

Immediately check all containers of DIBE for proper sealing and any signs of leakage.

Increase ventilation in the area by opening sashes on fume hoods.

If a leak is found, handle it as a small spill, wearing appropriate PPE.

If the source of the odor cannot be identified, inform your lab supervisor or safety officer.

Problem: I noticed crystalline solids forming around the cap of a DIBE bottle.

Possible Cause: This could be the formation of explosive peroxides. Ethers can form these

peroxides when exposed to air and light over time.[8]

Solution:

DO NOT ATTEMPT TO OPEN OR MOVE THE BOTTLE. Peroxide crystals can be shock-

sensitive and may detonate.

Alert your lab supervisor and safety officer immediately.

Cordon off the area to prevent accidental disturbance.

Follow your institution's protocol for the disposal of peroxide-forming chemicals. This

usually involves contacting a specialized hazardous waste disposal team.

Experimental Protocols
Protocol 1: Safe Handling of Diisobutyl Ether in a Laboratory Setting

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.[7]
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Gather all necessary PPE: chemical splash goggles, flame-resistant lab coat, neoprene or

nitrile gloves, and closed-toe shoes.[10]

Have a fire extinguisher rated for flammable liquids (e.g., CO2, dry chemical) readily

accessible.[1][5]

Ensure an eyewash station and safety shower are nearby.[7][13]

Procedure:

Always handle DIBE inside a chemical fume hood to minimize vapor inhalation.[7]

Ground and bond all metal containers and equipment to prevent static electricity buildup.

[1][5]

Use only non-sparking tools when opening or closing containers.[1][9]

Dispense the smallest amount of DIBE necessary for the experiment.

Keep the container tightly closed when not in use.[1][11]

Avoid heating DIBE over an open flame. Use a heating mantle, steam bath, or water bath.

Waste Disposal:

Dispose of DIBE waste in a properly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Protocol 2: Peroxide Testing for Diisobutyl Ether

This protocol should only be performed by trained personnel.

Materials:

Potassium iodide (KI) solution (10%) or commercially available peroxide test strips.

The container of DIBE to be tested.
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Appropriate PPE.

Procedure using Test Strips (Recommended for ease and safety):

Open the DIBE container in a fume hood.

Dip the test strip into the DIBE for the time specified by the manufacturer.

Remove the strip and compare the color to the chart provided with the kit to determine the

peroxide concentration.

Procedure using KI Solution:

In a fume hood, add 1 ml of the DIBE sample to 1 ml of the 10% KI solution in a test tube.

Shake the mixture. The formation of a yellow to brown color indicates the presence of

peroxides. The intensity of the color is proportional to the peroxide concentration.

Interpretation and Action:

< 20 ppm: Safe to use.

20-100 ppm: Use with caution, and do not distill to dryness.

> 100 ppm:DANGER. Do not use. Contact your institution's safety officer for disposal.
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Caption: Workflow for the safe handling of Diisobutyl ether in a laboratory setting.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b008407?utm_src=pdf-body-img
https://www.benchchem.com/product/b008407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision tree for responding to a Diisobutyl ether spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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